1-Cyclopentylpiperidin-4-amine
Overview
Description
1-Cyclopentylpiperidin-4-amine, also known as 1CPP, is an organic compound with a molecular formula of C10H20N2. It is a white crystalline solid that is soluble in ethanol, acetone, and other organic solvents. 1CPP is a member of the piperidine family of compounds and is a versatile building block for the synthesis of other compounds. It has been used in a variety of scientific fields, including medicinal chemistry, drug discovery, and synthesis.
Scientific Research Applications
Degradable Polymers
Polymers incorporating cyclic amines, such as those related to 1-Cyclopentylpiperidin-4-amine, have been studied for their potential in creating degradable materials. For instance, poly(β-amino esters) synthesized through reactions involving secondary amines have shown promising applications in biomedical fields due to their non-toxic degradation products and compatibility with DNA for potential gene delivery applications (Lynn & Langer, 2000).
Catalysis in Organic Synthesis
The use of cyclopentylamine derivatives in catalysis has been explored, particularly in the reductive amination of ketones to produce valuable amines for pharmaceuticals, pesticides, and cosmetics. Research has demonstrated that certain catalysts can effectively convert cyclopentanone to cyclopentylamine under mild conditions, highlighting the role of these compounds in facilitating sustainable chemical synthesis (Guo et al., 2019).
Graphene-based Catalysis
In the reduction of nitro compounds to amines, graphene-based catalysts have shown significant promise. The study of these catalysts provides insight into environmentally friendly processes for producing amines, including those related to this compound, which are crucial in the development of pharmaceuticals, dyes, and polymers (Nasrollahzadeh et al., 2020).
Antimicrobial and Biological Activities
Cyclic depsipeptides, which can be structurally related to this compound, have been identified for their broad range of biological activities. These compounds, often derived from fungi, have potential applications in pharmaceuticals due to their cytotoxic, antimicrobial, and antiviral properties (Wang et al., 2018).
Green Chemistry
The development of metal- and oxidant-free synthesis methods for amines, including those structurally similar to this compound, exemplifies the shift towards more sustainable and environmentally friendly chemical processes. Such methods not only offer a broad substrate scope and mild reaction conditions but also highlight the potential for these compounds in organic and medicinal chemistry (Guo et al., 2021).
Safety and Hazards
properties
IUPAC Name |
1-cyclopentylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2/c11-9-5-7-12(8-6-9)10-3-1-2-4-10/h9-10H,1-8,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJXAKRPWXVQGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCC(CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00406503 |
Source
|
| Record name | 1-cyclopentylpiperidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00406503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
132740-50-2 |
Source
|
| Record name | 1-cyclopentylpiperidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00406503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-cyclopentylpiperidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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